Cas no 2172106-12-4 (3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid
• CAS No: 2172106-12-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6193687
• PubChem ID: 165806610
• Update Time: 2025-07-23

3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid
• 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentane-1-carboxylic acid
• 2172106-12-4
• EN300-1506510

• Inchi： 1S/C27H32N2O5/c30-25(29-19-14-13-18(16-19)26(31)32)12-2-1-7-15-28-27(33)34-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,1-2,7,12-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CDOCCKATLGSYMZ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid

Recent Advances in the Study of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid (CAS: 2172106-12-4)

In recent years, the compound 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid (CAS: 2172106-12-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapy. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentane carboxylic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high yields and purity. The compound's stability under various conditions has also been investigated, revealing its robustness in acidic and basic environments, which is crucial for its application in pharmaceutical formulations.

One of the key findings in recent research is the role of this compound in the development of novel peptide-based therapeutics. Its ability to act as a linker or spacer in peptide chains has been exploited to enhance the bioavailability and pharmacokinetic properties of peptide drugs. For instance, studies have demonstrated its utility in the synthesis of cyclic peptides, which are known for their improved metabolic stability and target specificity compared to linear peptides.

Furthermore, the compound's potential in targeted drug delivery systems has been explored. By conjugating 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid to therapeutic agents, researchers have developed prodrugs that can be selectively activated at the disease site, thereby minimizing off-target effects. This approach has shown promise in cancer therapy, where precise delivery of chemotherapeutic agents is critical to reducing systemic toxicity.

In addition to its applications in drug development, the compound has also been investigated for its role in chemical biology studies. Its ability to modify proteins and peptides has made it a valuable tool for studying protein-protein interactions and post-translational modifications. Recent work has highlighted its use in labeling and tracking biomolecules in live cells, providing insights into cellular processes and disease mechanisms.

Despite these advancements, challenges remain in the large-scale production and application of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid. Issues such as cost-effectiveness, scalability, and compatibility with other chemical entities need to be addressed to fully realize its potential. Ongoing research aims to overcome these hurdles by developing more efficient synthetic routes and exploring novel applications in biomedicine.

In conclusion, 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid (CAS: 2172106-12-4) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Recent studies have shed light on its synthetic versatility, stability, and utility in drug discovery and targeted therapy. As research continues to uncover new facets of this molecule, it is expected to play an increasingly important role in the development of next-generation therapeutics and biomedical tools.